Cas no 90874-88-7 (5-(pyridin-3-yl)pentan-2-one)

5-(pyridin-3-yl)pentan-2-one structure
5-(pyridin-3-yl)pentan-2-one structure
Product Name:5-(pyridin-3-yl)pentan-2-one
CAS No:90874-88-7
MF:C10H13NO
MW:163.216322660446
CID:1121087
PubChem ID:13739740
Update Time:2025-08-05

5-(pyridin-3-yl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(3-pyridinyl)-2-Pentanone
    • 2-Pentanone, 5-(3-pyridyl)- (7CI)
    • 5-(3-Pyridinyl)-2-pentanone (ACI)
    • 5-(3-Pyridyl)-2-pentanone
    • 5-(pyridin-3-yl)pentan-2-one
    • Inchi: 1S/C10H13NO/c1-9(12)4-2-5-10-6-3-7-11-8-10/h3,6-8H,2,4-5H2,1H3
    • InChI Key: DRNYVXCVAMTSMI-UHFFFAOYSA-N
    • SMILES: O=C(CCCC1C=CC=NC=1)C

Computed Properties

  • Exact Mass: 163.099714038g/mol
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 30Ų

5-(pyridin-3-yl)pentan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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90874-88-7 95%
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$1500 2023-09-07
TRC
P993718-10mg
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$ 70.00 2022-06-03
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$ 230.00 2022-06-03
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$ 340.00 2022-06-03
Enamine
EN300-247941-0.05g
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$209.0 2024-06-19
Enamine
EN300-247941-0.1g
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Enamine
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Enamine
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Enamine
EN300-247941-1.0g
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5-(pyridin-3-yl)pentan-2-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium hypochlorite Solvents: Water ;  70 min, 20 - 25 °C; 2.5 h, 20 - 25 °C
1.2 Reagents: Isopropanol ;  overnight, rt
1.3 Reagents: Sodium bisulfite
1.4 Reagents: Sodium hydroxide Solvents: Water ;  pH 11, rt
Reference
Aminotransferase catalysis applied to the synthesis of a platelet activating factor (PAF) antagonist
Coffen, David L.; Okabe, Masami; Sun, Ruen Chu; Lee, Seoju; Matcham, George W. J., Bioorganic & Medicinal Chemistry, 1994, 2(6), 411-13

Production Method 2

Reaction Conditions
1.1 Catalysts: Di-μ-chlorobis(η3-2-propenyl)dipalladium ,  rel-1,1′,1′′,1′′′-[(1R,2R,3S,4S)-1,2,3,4-Cyclopentanetetrayltetrakis(methylene)]… Solvents: Dimethylformamide ;  10 min, rt
1.2 Reagents: Sodium bicarbonate Solvents: Dimethylformamide ;  20 h, 130 °C
Reference
Heck reaction of aryl bromides with pent-4-en-2-ol, 2-phenyl-4-penten-2-ol, or 6-hepten-3-ol catalyzed by a palladium-tetraphosphine complex
Berthiol, Florian; Doucet, Henri; Santelli, Maurice, Synthesis, 2005, (20), 3589-3602

5-(pyridin-3-yl)pentan-2-one Raw materials

5-(pyridin-3-yl)pentan-2-one Preparation Products

5-(pyridin-3-yl)pentan-2-one Related Literature

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